1H-Indol-2-ol, 5-nitro-

• IUPAC Name: 5-nitro-1H-indol-2-ol
• InChI: InChI=1S/C8H6N2O3/c11-8-4-5-3-6(10(12)13)1-2-7(5)9-8/h1-4,9,11H
• InChI Key: QTGTYKMCZXWRON-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C=C(N2)O
• Molecular Formula: C8H6N2O3
• Molecular Weight: 178.14 g/mol

Description

“1H-Indol-2-ol, 5-nitro-” is a derivative of indole. Indole is a heterocyclic compound that is aromatic in nature and contains a benzenoid nucleus. It is an important scaffold found in many synthetic drug molecules and binds with high affinity to multiple receptors, making it useful in developing new derivatives. Indole derivatives possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities.

Synthesis Analysis

The synthesis of indole derivatives has been a topic of interest among researchers. Various strategies have been employed, including transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of indole derivatives can be analyzed using various techniques. For instance, the structure of “5-Indolol”, a similar compound, has been analyzed and its molecular formula is determined to be C8H7NO.

Chemical Reactions Analysis

Indole derivatives undergo various chemical reactions. For example, electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization. Other reactions include the formation of N–N bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of indole derivatives can be analyzed using various techniques. For example, the molecular formula of “5-Indolol”, a similar compound, is C8H7NO, with an average mass of 133.147 Da and a mono-isotopic mass of 133.052765 Da.

Mechanism of Action

Indole derivatives have diverse biological activities and bind with high affinity to multiple receptors. For instance, the substituted indole 5-nitro-3-phenyl-1H-indol-2-yl-methylamine hydrochloride (NPIMA) was discovered to be effective in destroying persister cells of E. coli, P. aeruginosa, and S. aureus by damaging their membranes.

Future Directions

Indole derivatives have immense potential for exploration for newer therapeutic possibilities. Biocatalytic approaches have been developed to convert indole into halogenated and oxygenated derivatives. This opens up new avenues for the production of indole from glucose or tryptophan by fermentation and the production of derived halogenated and oxygenated derivatives by microbial cell factories.